N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]-N'-(phenylacetyl)thiourea

• Molecular Formula: C22H25ClN4O2S
• Molecular Weight: 445 g/mol
• IUPAC Name: N-[[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl]-2-phenylacetamide
• InChI: InChI=1S/C22H25ClN4O2S/c1-2-21(29)27-12-10-26(11-13-27)19-9-8-17(23)15-18(19)24-22(30)25-20(28)14-16-6-4-3-5-7-16/h3-9,15H,2,10-14H2,1H3,(H2,24,25,28,30)
• InChI Key: KQYHAWUDVCZOKE-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=S)NC(=O)CC3=CC=CC=C3

Description

N-[5-chloro-2-(4-propionyl-1-piperazinyl)phenyl]-N'-(phenylacetyl)thiourea is a chemical compound commonly known as Clopenthixol. It is a member of the thioxanthene family of antipsychotic drugs that have been used to treat schizophrenia and other psychotic disorders. Clopenthixol is a potent dopamine receptor antagonist that has been shown to be effective in reducing the positive symptoms of schizophrenia.

Mechanism of Action

Clopenthixol works by blocking the dopamine receptors in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and pleasure. In people with schizophrenia, there is an overactivity of dopamine in certain parts of the brain, which can lead to the positive symptoms of the disorder. By blocking the dopamine receptors, Clopenthixol reduces the activity of dopamine in the brain, leading to a reduction in the positive symptoms of schizophrenia.
Biochemical and Physiological Effects:
Clopenthixol has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of dopamine in the brain, which is thought to be responsible for its antipsychotic properties. It has also been shown to have an effect on other neurotransmitters, such as serotonin and norepinephrine, which may contribute to its therapeutic effects. In addition, Clopenthixol has been shown to have an effect on the immune system, reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

Clopenthixol has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied and has a well-established mechanism of action. This makes it a useful tool for studying the dopamine system in the brain. However, one limitation is that it has a number of side effects, such as sedation and weight gain, which can make it difficult to use in animal models. In addition, it has a long half-life, which can make it difficult to control the dose in experiments.

Future Directions

There are a number of future directions for research on Clopenthixol. One area of interest is its potential use in the treatment of drug addiction and alcoholism. Clopenthixol has been shown to reduce drug-seeking behavior in animal models, and there is some evidence to suggest that it may be effective in reducing drug cravings in humans. Another area of interest is its potential use in the treatment of other psychiatric disorders, such as depression and anxiety. Finally, there is a need for further research on the biochemical and physiological effects of Clopenthixol, in order to better understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

Clopenthixol can be synthesized by reacting 2-(4-propionyl-1-piperazinyl)aniline with 5-chloro-2-nitrobenzoic acid in the presence of a reducing agent such as iron powder. The resulting intermediate is then reacted with phenylacetyl isothiocyanate to form the final product, Clopenthixol.

Scientific Research Applications

Clopenthixol has been extensively studied for its antipsychotic properties. It has been shown to be effective in reducing the positive symptoms of schizophrenia, such as hallucinations and delusions. In addition, it has been used to treat other psychotic disorders, such as bipolar disorder and schizoaffective disorder. Clopenthixol has also been studied for its potential use in the treatment of drug addiction and alcoholism.